3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-(thiophen-2-yl)piperidine-1-carboxamide

• IUPAC Name: 3-[methyl-[3-(trifluoromethyl)pyridin-2-yl]amino]-N-thiophen-2-ylpiperidine-1-carboxamide
• InChI: InChI=1S/C17H19F3N4OS/c1-23(15-13(17(18,19)20)6-2-8-21-15)12-5-3-9-24(11-12)16(25)22-14-7-4-10-26-14/h2,4,6-8,10,12H,3,5,9,11H2,1H3,(H,22,25)
• InChI Key: WGWQFCQTJZCUDN-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)C(=O)NC2=CC=CS2)C3=C(C=CC=N3)C(F)(F)F
• Molecular Formula: C17H19F3N4OS
• Molecular Weight: 384.4 g/mol
• CAS No.: 2549029-63-0

Description

The compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring. They have the general structure RNC(=O)R’, where R,R’= benzene.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Molecular Structure Analysis

The molecular structure of similar compounds involves N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms to infinite chains.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, a Diels–Alder reaction between the key intermediate and Benzyl 1,2,3-triazine-5-carboxylate led to the formation of the correspondent compound, which in turn was converted to the carboxylic acid intermediate by reaction with hydrogen at room temperature.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been studied. For instance, the trifluoromethyl group is known to exhibit numerous pharmacological activities.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, similar compounds have shown significant activity against Mycobacterium tuberculosis H37Ra.

Safety and Hazards

While specific safety and hazard information for this compound is not available, general safety measures for similar compounds include avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Trifluoromethylpyridine (TFMP) and its derivatives have found applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of TFMP will be discovered in the future.